147-94-4

Cytarabine

In Stock

• CAS RN:
• 147-94-4

• Formula:
• C9H13N3O5

• InChI:
• InChI=1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7+,8-/m1/s1

• InChIKey:
• UHDGCWIWMRVCDJ-CCXZUQQUSA-N

• Pyrimidine nucleoside analog able to inhibits DNA synthesis. Active specifically on the S phase of the cell cycle. Chemotherapeutic agent. Antiviral and immunosuppressant properties.
  Cytarabine (ara-C) is a nucleoside analog and prodrug form of the DNA polymerase inhibitor ara-CTP. It is triphosphorylated to ara-CTP by the successive actions of deoxycytidine kinase, deoxycytidylate kinase, and nucleoside diphosphate kinase. Ara-C inhibits proliferation of HL-60, ML-1, Raji, and Jurkat human leukemia cell lines with IC50 values of 37, 17, 16, and 72 nM, respectively. It induces cell cycle arrest at the G0/G1 phase in HL-60 cells when used at concentrations of 2.5 and 15 µM. ara-C (75 mg/kg per day, i.p.) reduces tumor growth and increases tumor caspase-3 activity in an MOLM-13 mouse xenograft model. It also increases survival and reduces brain herpesvirus titers in infecte...

2-[[1-[6-Amino-2-[[2-[[2-(4-aminophenyl)acetyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid

Usually In Stock

• CAS RN:
• 63147-94-4

• Formula:
• C29H47N9O7

• InChI:
• InChI=1S/C29H47N9O7/c1-17(39)24(37-23(40)16-18-9-11-19(31)12-10-18)26(42)35-20(6-2-3-13-30)27(43)38-15-5-8-22(38)25(41)36-21(28(44)45)7-4-14-34-29(32)33/h9-12,17,20-22,24,39H,2-8,13-16,30-31H2,1H3,(H,35,42)(H,36,41)(H,37,40)(H,44,45)(H4,32,33,34)

• InChIKey:
• LWGJHKZQCNVQPO-UHFFFAOYSA-N

• 2-[[1-[6-Amino-2-[[2-[[2-(4-aminophenyl)acetyl]amino]-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid is a useful research compound. Its molecular formula is C29H47N9O7 and its molecular weight is 633.7 g/mol. The purity is usually 95%.

2-Bromo-7-fluoroquinoline

In Stock

• CAS RN:
• 181147-94-4

• Formula:
• C9H5BrFN

• InChI:
• InChI=1S/C9H5BrFN/c10-9-4-2-6-1-3-7(11)5-8(6)12-9/h1-5H

• InChIKey:
• CZZGLPOYHNAIBA-UHFFFAOYSA-N

• 2-Bromo-7-fluoroquinoline is a useful research compound. Its molecular formula is C9H5BrFN and its molecular weight is 226.048. The purity is usually 95%.

4-Amino-1-(beta-D-arabinofuranosyl)-2(1H)-pyrimidinone hydrochloride

• CAS RN:
• 147-94-4; 65-46-3

• Formula:
• C9H13N3O5

• InChI:
• InChI=1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6+,7?,8-/m1/s1

• InChIKey:
• UHDGCWIWMRVCDJ-JDNPWWSISA-N

• 4-Amino-1-(beta-D-arabinofuranosyl)-2(1H)-pyrimidinone hydrochloride is a useful research compound. Its molecular formula is C9H13N3O5 and its molecular weight is 243.219. The purity is usually 95%.